4'-Chloro-3'-methyl-2,2,2-trifluoroacetophenone
Description
Scientific Research Applications
Catalytic Processes
In the study of platinum-catalyzed enantioselective hydrogenation, derivatives of 2,2,2-trifluoroacetophenones, which share structural similarities with 4'-Chloro-3'-methyl-2,2,2-trifluoroacetophenone, have been utilized. These compounds were found to influence the rate and enantioselectivity of hydrogenation reactions, with modifications leading to significant improvements in the enantioselectivity achieved (M. V. Arx, T. Mallát, & A. Baiker, 2001).
Synthesis of Fluorinated Compounds
A novel non-ODS-based preparation method utilizing 2,2,2-trifluoroacetophenone derivatives as starting materials has been developed for the synthesis of difluorocarbene reagents. This method offers an environmentally friendly alternative to traditional Freon- or Halon-based approaches for the difluoromethylation of phenol derivatives (Laijun Zhang, Ji Zheng, & Jinbo Hu, 2006).
Advanced Material Synthesis
Research into novel fluorinated aromatic diamines for polyimide synthesis has shown that derivatives of 2,2,2-trifluoroacetophenones can be pivotal. These materials exhibit desirable properties such as solubility in polar organic solvents, good thermal stability, and outstanding mechanical properties, making them suitable for various high-performance applications (D. Yin et al., 2005).
Environmental and Analytical Applications
The study of trifluoroacetophenone derivatives for the manufacture of membranes for selective electrodes has demonstrated their utility in environmental monitoring. These derivatives serve as neutral carriers in membranes, aiding in the selective detection of ions such as carbonate and sulfate, highlighting their importance in analytical chemistry (Y. Matveichuk, 2019).
Green Chemistry
Exploring green chemical reactions, the pH-controlled oxidation of related acetophenone derivatives with bleach has been investigated for structural elucidation and chemoselectivity studies. This research underscores the compound's role in developing environmentally friendly synthetic routes (C. E. Ballard, 2010).
Properties
IUPAC Name |
1-(4-chloro-3-methylphenyl)-2,2,2-trifluoroethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClF3O/c1-5-4-6(2-3-7(5)10)8(14)9(11,12)13/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJBYBUSSCVQOMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClF3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80374019 |
Source
|
| Record name | 4'-Chloro-3'-methyl-2,2,2-trifluoroacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80374019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
286017-71-8 |
Source
|
| Record name | 4'-Chloro-3'-methyl-2,2,2-trifluoroacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80374019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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